Cas no 923942-34-1 (Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate)

• Product Name: Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate
• CAS No: 923942-34-1
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 1024425
• PubChem ID: 67479596
• Update Time: 2025-05-20

Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
• methyl 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• Methyl 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methylthiazole-5-carboxylate
• CS-0210843
• A860095
• CHEMBL3326497
• AKOS015999922
• FT-0734056
• Methyl2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
• DTXSID30737332
• BS-24665
• SCHEMBL2635992
• methyl 2-(3-cyano-4-(2-methylpropoxy)-phenyl)-4-methyl-thiazole-5-carboxylate
• BCP34318
• Febuxostat Impurity 58
• 923942-34-1
• DB-079296
• Methyl 2-[3-Cyano-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid Ester; Methyl 2-(3-Cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate Acetate;
• Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate

• MDL： MFCD20488021
• Inchi： 1S/C17H18N2O3S/c1-10(2)9-22-14-6-5-12(7-13(14)8-18)16-19-11(3)15(23-16)17(20)21-4/h5-7,10H,9H2,1-4H3
• InChI Key： LCAIQMGTEPBUGN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=C1C1C=CC(=C(C#N)C=1)OCC(C)C

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate

Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate: A Comprehensive Overview

Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate, identified by the CAS number 923942-34-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring, a cyano group, and a methylpropoxy substituent. The combination of these functional groups makes it a versatile molecule with promising properties in drug design and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The cyano group in this compound is known to enhance the molecule's stability and electronic properties, while the methylpropoxy group contributes to its lipophilicity, making it more bioavailable. These features make Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate a valuable candidate for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing.

In terms of applications, Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate has demonstrated potential in the field of drug delivery systems. Its structural flexibility allows for the incorporation into nanoparticles or liposomes, enhancing drug targeting and reducing side effects. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in metal-based drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. By employing molecular docking studies, scientists can assess how well the molecule binds to specific receptors or enzymes. These insights are crucial for designing drugs with improved efficacy and reduced toxicity.

Another area of interest is the compound's role in antimicrobial research. Studies have shown that thiazole derivatives can exhibit potent activity against various bacterial and fungal strains. The presence of the cyano group and methylpropoxy group in this compound may further enhance its antimicrobial properties, making it a promising candidate for developing new antibiotics.

The environmental impact of Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate has also been a topic of recent research. Efforts are being made to evaluate its biodegradability and potential toxicity to aquatic life. Understanding these aspects is essential for ensuring that its production and use do not pose risks to ecosystems.

In conclusion, Methyl 2-3-Cyano-4-(2-methylpropoxy)phenyl-4-methylthiazole-5-carboxylate (CAS No: 923942-34-) represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug development, material science, and environmental studies. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in various scientific disciplines.